Bis(1H,1H,2H,2H-perfluorooctyl)maleate
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Bis(1H,1H,2H,2H-perfluorooctyl)maleate is a synthetic compound with the molecular formula C20H10F26O4 and a molecular weight of approximately 468.18 g/mol. It is characterized by its unique structure, which includes two perfluorooctyl groups attached to a maleate moiety. This compound is notable for its high fluorine content, which imparts distinctive properties such as hydrophobicity and chemical stability. Bis(1H,1H,2H,2H-perfluorooctyl)maleate is primarily utilized in various applications within the fields of materials science and biomedical research .
The reactivity of bis(1H,1H,2H,2H-perfluorooctyl)maleate can be attributed to its functional groups. The maleate portion can undergo typical reactions associated with unsaturated carboxylic acids, such as:
- Esterification: Reacting with alcohols to form esters.
- Hydrolysis: In the presence of water and under acidic or basic conditions, it can revert to maleic acid and alcohol.
- Polymerization: The double bond in the maleate can participate in radical polymerization processes.
These reactions are significant for modifying the compound for specific applications in coatings and surfactants .
The synthesis of bis(1H,1H,2H,2H-perfluorooctyl)maleate typically involves:
- Fluorination: Starting from non-fluorinated precursors, fluorination can be achieved using fluorinating agents under controlled conditions.
- Esterification: The perfluorooctyl alcohol is reacted with maleic anhydride or maleic acid in the presence of catalysts to form the desired ester linkage.
These methods allow for the efficient production of this compound while maintaining its structural integrity .
Studies on interaction mechanisms involving bis(1H,1H,2H,2H-perfluorooctyl)maleate suggest that it can interact with biological membranes and proteins due to its amphiphilic nature. Such interactions may influence drug absorption and release profiles when used in pharmaceutical formulations. Further research is needed to fully understand these interactions at a molecular level .
Several compounds share structural similarities with bis(1H,1H,2H,2H-perfluorooctyl)maleate. Here are some notable examples:
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| Sodium bis(1H,1H,2H,2H-perfluorodecyl)phosphate | C20H8F34NaO4P | Contains a phosphate group; used as a surfactant |
| Trichloro(1H,1H,2H,2H-perfluorooctyl)silane | C18F27Cl3Si | Forms self-assembled monolayers; used in surface modification |
| Perfluorooctanoic acid | C8HF15O2 | Known for environmental persistence; used in industrial applications |
Bis(1H,1H,2H,2H-perfluorooctyl)maleate is unique due to its dual perfluoroalkyl chains attached to a maleate backbone, which enhances its utility in specialized applications compared to other similar compounds that may lack this structural configuration .
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